Cas no 29988-16-7 (Phenol, dioctyl-)

• Product Name: Phenol, dioctyl-
• CAS No: 29988-16-7
• MF: C₂₂H₃₈O
• MW: 318.53652715683
• CID: 263499
• PubChem ID: 121608
• Update Time: 2025-04-19

Phenol, dioctyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, dioctyl-
• 2,3-dioctylphenol
• Dioctylphenol
• DTXSID7067534
• NS00021108
• SCHEMBL632247
• 29988-16-7
• Dioctylphenole
• EINECS 249-991-3

• Inchi： 1S/C22H38O/c1-3-5-7-9-11-13-16-20-17-15-19-22(23)21(20)18-14-12-10-8-6-4-2/h15,17,19,23H,3-14,16,18H2,1-2H3
• InChI Key： IXKVYSRDIVLASR-UHFFFAOYSA-N
• SMILES： OC1=CC=CC(=C1CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 318.29244
• Monoisotopic Mass: 318.292265831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-4-unsubstituted benzenoids